4-[5-(2-methylbenzylidene)-2,4,6-trioxotetrahydro-1(2H)-pyrimidinyl]benzoic acid

• IUPAC Name: 4-[(5E)-5-[(2-methylphenyl)methylidene]-2,4,6-trioxo-1,3-diazinan-1-yl]benzoic acid
• InChI: InChI=1S/C19H14N2O5/c1-11-4-2-3-5-13(11)10-15-16(22)20-19(26)21(17(15)23)14-8-6-12(7-9-14)18(24)25/h2-10H,1H3,(H,24,25)(H,20,22,26)/b15-10+
• InChI Key: JZYMQYJOPYQMMG-XNTDXEJSSA-N
• Canonical SMILES: CC1=CC=CC=C1C=C2C(=O)NC(=O)N(C2=O)C3=CC=C(C=C3)C(=O)O
• Isomeric SMILES: CC1=CC=CC=C1/C=C/2\C(=O)NC(=O)N(C2=O)C3=CC=C(C=C3)C(=O)O
• Molecular Formula: C19H14N2O5
• Molecular Weight: 350.3 g/mol

Description

4-[5-(2-methylbenzylidene)-2,4,6-trioxotetrahydro-1(2H)-pyrimidinyl]benzoic acid, also known as MPTPB, is a small molecule that has been studied for its potential therapeutic applications in various diseases. This molecule has been synthesized through a number of methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 4-[5-(2-methylbenzylidene)-2,4,6-trioxotetrahydro-1(2H)-pyrimidinyl]benzoic acid is not fully understood, but studies have shown that it may act as an inhibitor of certain enzymes and proteins involved in inflammation and cancer. 4-[5-(2-methylbenzylidene)-2,4,6-trioxotetrahydro-1(2H)-pyrimidinyl]benzoic acid has also been shown to activate certain signaling pathways that are involved in cell survival and proliferation. Further research is needed to fully understand the mechanism of action of 4-[5-(2-methylbenzylidene)-2,4,6-trioxotetrahydro-1(2H)-pyrimidinyl]benzoic acid.
Biochemical and Physiological Effects:
Studies have shown that 4-[5-(2-methylbenzylidene)-2,4,6-trioxotetrahydro-1(2H)-pyrimidinyl]benzoic acid has biochemical and physiological effects on various cell types and tissues. 4-[5-(2-methylbenzylidene)-2,4,6-trioxotetrahydro-1(2H)-pyrimidinyl]benzoic acid has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect neurons from damage. Additionally, 4-[5-(2-methylbenzylidene)-2,4,6-trioxotetrahydro-1(2H)-pyrimidinyl]benzoic acid has been shown to have antioxidant properties, which may be beneficial in preventing oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

4-[5-(2-methylbenzylidene)-2,4,6-trioxotetrahydro-1(2H)-pyrimidinyl]benzoic acid has several advantages for lab experiments, including its high yield and purity, and its potential therapeutic applications in various diseases. However, there are also limitations to its use in lab experiments, including the need for further research to fully understand its mechanism of action, and the potential for toxicity at high doses.

Future Directions

There are several future directions for the study of 4-[5-(2-methylbenzylidene)-2,4,6-trioxotetrahydro-1(2H)-pyrimidinyl]benzoic acid. Further research is needed to fully understand its mechanism of action and its potential therapeutic applications in various diseases. Additionally, studies are needed to determine the optimal dosage and administration of 4-[5-(2-methylbenzylidene)-2,4,6-trioxotetrahydro-1(2H)-pyrimidinyl]benzoic acid, as well as its potential side effects. Further research is also needed to explore the use of 4-[5-(2-methylbenzylidene)-2,4,6-trioxotetrahydro-1(2H)-pyrimidinyl]benzoic acid in combination with other drugs for the treatment of various diseases. Finally, the development of new synthesis methods for 4-[5-(2-methylbenzylidene)-2,4,6-trioxotetrahydro-1(2H)-pyrimidinyl]benzoic acid may lead to improved yield and purity, making it a more viable candidate for scientific research.

Synthesis Methods

4-[5-(2-methylbenzylidene)-2,4,6-trioxotetrahydro-1(2H)-pyrimidinyl]benzoic acid has been synthesized through several methods, including the reaction of 2,4,6-trioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid with 2-methylbenzaldehyde in the presence of a catalyst. Other methods include the use of different aldehydes and ketones in the reaction with 2,4,6-trioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid. The synthesis of 4-[5-(2-methylbenzylidene)-2,4,6-trioxotetrahydro-1(2H)-pyrimidinyl]benzoic acid has been optimized for high yield and purity, making it a suitable candidate for scientific research.

Scientific Research Applications

4-[5-(2-methylbenzylidene)-2,4,6-trioxotetrahydro-1(2H)-pyrimidinyl]benzoic acid has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative diseases. Studies have shown that 4-[5-(2-methylbenzylidene)-2,4,6-trioxotetrahydro-1(2H)-pyrimidinyl]benzoic acid has anti-inflammatory and anti-cancer properties, making it a potential candidate for the treatment of these diseases. Additionally, 4-[5-(2-methylbenzylidene)-2,4,6-trioxotetrahydro-1(2H)-pyrimidinyl]benzoic acid has been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.